(2E,4E)-2-methyl-5-phenyl-2,4-pentadienoic acid

• Molecular Formula: C12H12O2
• Molecular Weight: 188.22 g/mol
• IUPAC Name: (2E,4E)-2-methyl-5-phenylpenta-2,4-dienoic acid
• InChI: InChI=1S/C12H12O2/c1-10(12(13)14)6-5-9-11-7-3-2-4-8-11/h2-9H,1H3,(H,13,14)/b9-5+,10-6+
• InChI Key: WHEIBFYABJHSOM-NXZHAISVSA-N
• Isomeric SMILES: C/C(=C\C=C\C1=CC=CC=C1)/C(=O)O
• Canonical SMILES: CC(=CC=CC1=CC=CC=C1)C(=O)O

Description

(2E,4E)-2-methyl-5-phenyl-2,4-pentadienoic acid is a useful research compound. Its molecular formula is C12H12O2 and its molecular weight is 188.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality (2E,4E)-2-methyl-5-phenyl-2,4-pentadienoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (2E,4E)-2-methyl-5-phenyl-2,4-pentadienoic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Biological Activity

(2E,4E)-2-methyl-5-phenyl-2,4-pentadienoic acid, also known as methyl (2E,4E)-5-phenylpenta-2,4-dienoate, is a compound of interest due to its diverse biological activities. This article delves into its biological activity, including antimicrobial and anti-inflammatory properties, and explores relevant research findings.

The compound has a molecular formula of $C_{13}H_{12}O_2$ and is characterized by a conjugated diene system which is critical for its biological interactions.

1. Antimicrobial Activity

Research indicates that (2E,4E)-2-methyl-5-phenyl-2,4-pentadienoic acid exhibits significant antimicrobial properties. In a study assessing various synthesized derivatives, the compound demonstrated effective inhibition against several bacterial strains including:

Bacterial Strain	Zone of Inhibition (mm)
Bacillus subtilis	16
Escherichia coli	31
Staphylococcus aureus	20
Pseudomonas aeruginosa	27

The antimicrobial efficacy was evaluated using the disk diffusion method, with results indicating that the compound's structure contributes to its ability to disrupt bacterial cell membranes .

2. Anti-inflammatory Properties

The compound has been investigated for its anti-inflammatory effects. In vitro studies have shown that it can reduce the production of pro-inflammatory cytokines in activated macrophages. This modulation of cytokine production is crucial for managing inflammatory responses in various diseases.

3. Cytotoxic Activity

In cancer research, (2E,4E)-2-methyl-5-phenyl-2,4-pentadienoic acid has been evaluated for its cytotoxic effects against different cancer cell lines. Notably, it showed significant cytotoxicity against liver cancer cells (HepG2) with an IC50 value suggesting potent inhibitory effects on cell proliferation:

Cell Line	IC50 (µM)
HepG2 (Liver Cancer)	1.35
MCF7 (Breast Cancer)	1.29

These findings highlight the potential of the compound as a therapeutic agent in oncology .

The mechanism through which (2E,4E)-2-methyl-5-phenyl-2,4-pentadienoic acid exerts its biological effects involves interaction with cellular enzymes and receptors. The conjugated diene structure allows for various reactions including oxidation and reduction, which can lead to the formation of biologically active metabolites that modulate cellular pathways .

Case Studies

Several studies have explored the biological activity of this compound:

• Antimicrobial Study : A recent investigation demonstrated that derivatives of (2E,4E)-2-methyl-5-phenyl-2,4-pentadienoic acid exhibited varying degrees of antibacterial activity against MRSA strains. The study utilized bioactivity-directed fractionation to isolate active compounds from fungal extracts .
• Cytotoxic Evaluation : Another study focused on assessing the anticancer potential of synthesized derivatives revealed that modifications to the phenyl group significantly enhanced cytotoxicity against cancer cell lines. The results indicated that electron-withdrawing groups increased potency compared to methyl-substituted derivatives .